3-methyl-4-(2-oxo-1-pyrrolidinyl)-N-propylbenzenesulfonamide

• IUPAC Name: 3-methyl-4-(2-oxopyrrolidin-1-yl)-N-propylbenzenesulfonamide
• InChI: InChI=1S/C14H20N2O3S/c1-3-8-15-20(18,19)12-6-7-13(11(2)10-12)16-9-4-5-14(16)17/h6-7,10,15H,3-5,8-9H2,1-2H3
• InChI Key: HMJSVRDDQKTBKV-UHFFFAOYSA-N
• Canonical SMILES: CCCNS(=O)(=O)C1=CC(=C(C=C1)N2CCCC2=O)C
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

3-methyl-4-(2-oxo-1-pyrrolidinyl)-N-propylbenzenesulfonamide is a chemical compound that has gained significant attention in scientific research in recent years. It is a sulfonamide derivative that has been studied for its potential therapeutic applications due to its unique chemical structure and mechanism of action.

Mechanism of Action

The mechanism of action of 3-methyl-4-(2-oxo-1-pyrrolidinyl)-N-propylbenzenesulfonamide involves the inhibition of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in many cancer cells and is involved in regulating the pH of the tumor microenvironment. Inhibition of CAIX by 3-methyl-4-(2-oxo-1-pyrrolidinyl)-N-propylbenzenesulfonamide leads to a decrease in tumor growth and metastasis.
Biochemical and Physiological Effects:
In addition to its anti-tumor effects, 3-methyl-4-(2-oxo-1-pyrrolidinyl)-N-propylbenzenesulfonamide has been shown to have a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also has neuroprotective effects by reducing oxidative stress and apoptosis in neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methyl-4-(2-oxo-1-pyrrolidinyl)-N-propylbenzenesulfonamide in lab experiments is its specificity for CAIX inhibition. This makes it a useful tool for studying the role of CAIX in cancer and other diseases. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 3-methyl-4-(2-oxo-1-pyrrolidinyl)-N-propylbenzenesulfonamide. One area of interest is its potential use in combination with other cancer therapies to enhance their effectiveness. Another area of research is the development of more potent and selective CAIX inhibitors based on the chemical structure of this compound. Additionally, there is interest in exploring the potential therapeutic applications of this compound in other diseases such as Alzheimer's and Parkinson's.

Synthesis Methods

The synthesis of 3-methyl-4-(2-oxo-1-pyrrolidinyl)-N-propylbenzenesulfonamide involves the reaction of 3-methyl-4-nitrobenzenesulfonyl chloride with N-propylpyrrolidinone in the presence of a base such as triethylamine. The resulting product is then reduced using hydrogen gas and a palladium catalyst to yield the final compound.

Scientific Research Applications

3-methyl-4-(2-oxo-1-pyrrolidinyl)-N-propylbenzenesulfonamide has been studied extensively for its potential therapeutic applications in various fields such as neuroscience, cancer research, and immunology. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects.